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Introduction

Laughter, a stereotyped vocal expression in humans, has deep evolutionary roots that can be
traced back to our primate ancestors.[1] Understanding the evolutionary trajectory of this
complex social behavior provides critical insights into the development of human sociality,
communication, and affective neuroscience. This technical guide synthesizes current research
on the evolutionary origins of laughter in primates, presenting key data, experimental
methodologies, and the underlying neurobiological pathways. The information is intended for
researchers, scientists, and drug development professionals interested in the biological basis
of positive affect and social bonding.

Phylogenetic Continuity of Laughter

Scientific evidence strongly supports the hypothesis that human laughter evolved from the play
vocalizations of our primate relatives.[1][2] Acoustic and phylogenetic analyses of tickle-
induced vocalizations in great apes (orangutans, gorillas, chimpanzees, and bonobos) and
human infants reveal a clear evolutionary continuity.[1][3] The phylogenetic tree reconstructed
from these acoustic data mirrors the well-established genetic relationships among these
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species, suggesting a common ancestral origin for these vocalizations approximately 10 to 16

million years ago.[1][2] While human laughter has distinct acoustic features, such as consistent

egressive airflow and regular voicing, these are exaggerations of pre-existing traits found in our

ape relatives.[3]

Data Presentation: Acoustic Properties of Primate
Laughter and Play Vocalizations

Quantitative analysis of the acoustic structure of primate vocalizations during play and tickling

provides crucial data for comparative studies. The following tables summarize key acoustic

parameters from studies on great ape and human laughter-like vocalizations.

Table 1: Acoustic Parameters of Tickle-Induced

lizations in C I

Fundament ]
Duration of  Number of
] al L Call Rate o

Species Vocalization Calls per Voicing (%)

Frequency (callsls)

Bout (s) Bout

(Hz)
Human
(Homo 250 - 500 15-3.0 5-15 3.3-5.0 >90
sapiens)
Chimpanzee
(Pan 200 - 400 1.0-25 4-10 4.0-5.0 Variable
troglodytes)
Bonobo (Pan ]

] 200 - 400 1.2-28 5-12 42-54 Variable

paniscus)
Gorilla
(Gorilla 150 - 300 0.8-2.0 3-8 3.8-45 Low
gorilla)
Orangutan
(Pongo 300 - 600 05-15 2-6 4.0-6.0 Low
pygmaeus)
© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2889984/
https://www.cybermedlife.eu/attachments/article/2763/Reconstructing%20the%20evolution%20of%20laughter%20in%20great%20apes%20and%20humans..pdf
https://www.sciencedaily.com/releases/2009/06/090604124013.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Note: Data are approximate ranges compiled from multiple sources for illustrative purposes.
Actual values can vary based on individual, age, and context.

Table 2: Frequency and Duration of Play-Face

Mean Frequency of .
. Mean Duration of
Species Play-Face (per Context
. Play-Face (s)
minute of play)

Chimpanzee (Pan

1.02 +0.75 05-15 Social Play
troglodytes)
Gorilla (Gorilla gorilla)  0.021 + 0.003 (FPF) 0.6-1.8 Social Play
Orangutan (Pongo ] )
Variable 04-12 Social Play
pygmaeus)
Gelada Variable (FPF more
(Theropithecus frequent in mother- Variable Social Play
gelada) offspring play)

FPF (Full Play-Face) involves the exposure of both upper and lower teeth.[4][5] Data on
frequency and duration can vary significantly based on the study's methodology and the
specific social context.[4][6]

Experimental Protocols
Protocol 1: Acoustic Analysis of Primate Vocalizations

This protocol outlines the steps for recording and analyzing primate laughter-like vocalizations.
1. Sound Recording:

» Equipment: Use a high-quality, portable digital recorder and a directional microphone with a
windscreen.[7]

o Sampling Rate: A minimum sampling rate of 44.1 kHz is recommended to capture the full
frequency range of primate vocalizations.[7]
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e Procedure:

o Maintain a consistent distance from the vocalizing individual to ensure comparable
recording quality.

o Record detailed contextual information for each vocalization, including the identities of
individuals involved, the social context (e.g., play, tickling), and any accompanying
behaviors.[7]

o Minimize background noise by choosing appropriate recording times and locations.[7]

2. Acoustic Analysis:

Software: Utilize specialized bioacoustics software such as Praat or Raven Pro.

Spectrographic Analysis:
o Generate spectrograms to visualize the time-frequency structure of the vocalizations.[8]
o Use a wide-band filter (e.g., 300 Hz) to clearly visualize formant frequencies.[8]

Parameter Extraction:

o Temporal Features: Measure the duration of individual calls, the number of calls in a bout,
and the inter-call intervals.[7]

o Spectral Features:

» Fundamental Frequency (F0): Measure the mean, minimum, and maximum FO. For
high-FO signals, correlograms can provide more accurate estimates than standard pitch
tracking algorithms.[9]

» Formant Frequencies: Measure the first three to four formant frequencies (F1-F4),
which reflect the filtering properties of the vocal tract.[8]

= Voicing: Determine the percentage of the vocalization that is voiced (i.e., produced with
vocal fold vibration).
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Protocol 2: Observational Study of Play Behavior and
Facial Expressions

This protocol describes a methodology for systematically observing and quantifying primate
play behavior and associated facial expressions.

1. Ethogram Development:

o Create a detailed ethogram, which is a catalog of species-specific behaviors.[10][11] The
ethogram for play should include precise, objective definitions for different types of play (e.g.,
rough-and-tumble, chase) and facial expressions (e.g., Play-Face, Full Play-Face).[12][13]

o Play-Face (PF): Mouth opened with only the lower teeth exposed.[5]

o Full Play-Face (FPF): Mouth opened with both lower and upper teeth and gums exposed.[5]
2. Data Collection:

e Sampling Method:

o Focal Animal Sampling: Observe one individual for a predetermined period (e.g., 15
minutes) and record all instances of play behavior and facial expressions.[14]

o All-Occurrences Sampling: Record every occurrence of a specific behavior (e.g., play-
face) within the group.[14]

e Recording:

o Use video recordings to allow for detailed, frame-by-frame analysis of facial expressions
and behaviors.[15]

o Note the context of each play bout, including the participants, duration, and outcome.
3. Data Analysis:

o Facial Action Coding System (FACS): For detailed analysis of facial expressions, use a
standardized system like ChimpFACS or OrangFACS to code the specific muscle
movements involved.[16]

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://m.youtube.com/watch?v=x524D5R02G0
https://primate.wisc.edu/outreach/observational-ethogram-activity/
https://www.zoousti.cz/data/clanky/1938/soubory/2009-revisiting-play-elements-and-self-handicapping-in-play.pdf
https://www.researchgate.net/figure/Ethogram-of-play-behaviours_tbl1_325794293
https://www.researchgate.net/publication/49764189_Playing_With_the_Face_Playful_Facial_Chattering_and_Signal_Modulation_in_a_Monkey_Species_Theropithecus_gelada
https://www.researchgate.net/publication/49764189_Playing_With_the_Face_Playful_Facial_Chattering_and_Signal_Modulation_in_a_Monkey_Species_Theropithecus_gelada
https://opensiuc.lib.siu.edu/cgi/viewcontent.cgi?article=1153&context=uhp_theses
https://opensiuc.lib.siu.edu/cgi/viewcontent.cgi?article=1153&context=uhp_theses
https://pmc.ncbi.nlm.nih.gov/articles/PMC5968856/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11640284/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Quantitative Analysis: Calculate the frequency and duration of different play behaviors and
facial expressions. Analyze the temporal relationship between facial expressions and specific
play actions.

Mandatory Visualization: Signaling Pathways and

Evolutionary Models
Neural Pathways for Primate Vocal Production

The production of primate vocalizations, including laughter-like sounds, involves a complex
interplay of cortical and subcortical neural pathways. Two main systems are recognized: a
phylogenetically older limbic pathway for innate, emotionally driven vocalizations, and a more
recently evolved cortical pathway that allows for more voluntary control in some species.[17]
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Caption: Neural pathways for primate vocal production.
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Experimental Workflow for Studying Primate Play
Vocalizations

A systematic workflow is essential for rigorous scientific investigation into the acoustic

properties and social function of primate play vocalizations.
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Last Common Ancestor (10-16 mya)
- Tickle-induced vocalization
- Panting-like sounds

Diversification

Great Apes
- Laughter as predominant play signal
- Development of 'play-face’

Hominin Divergence

Hominins
- Increased breath control (bipedalism)
- More regular voicing

Further Specialization

Modern Humans
- Laughter in diverse social contexts
- Egressive airflow, complex acoustics
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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